Cas no 144476-54-0 (Alanine-13C3 (9CI))

Alanine-13C3 (9CI) Properties

Names and Identifiers

• Alanine-13C3 (9CI)
• Peach gum
• DL-Alanine-13C3
• L-Alanine-13C3 (9CI)
• DL-Alanine-13C3, 99 atom % 13C
• DTXSID90433343
• J-007957
• 2-amino(1,2,3-13C3)propanoic acid
• L-Alanine-1,2,3-13C3
• 144476-54-0
• (2S)-2-amino(1,2,3-(1)(3)C)propanoic acid
• +Expand

• MDL： MFCD00083880
• InChIKey： QNAYBMKLOCPYGJ-VMIGTVKRSA-N
• Inchi： 1S/C3H7NO2/c1-2(4)3(5)6/h2H,4H2,1H3,(H,5,6)/t2-/m0/s1/i1+1,2+1,3+1
• SMILES： [13CH3][13CH]([13C](=O)O)N

Computed Properties

• Exact Mass: 92.05774297g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 92.05774297g/mol
• Heavy Atom Count: 6
• Complexity: 61.8
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• LogP: 0.11850
• PSA: 63.32000
• Refractive Index: 1.46
• Melting Point: 289 °C (dec.)(lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.161